Cas no 121866-33-9 (Benzene, 1-(1-heptynyl)-4-methyl-)

• Product Name: Benzene, 1-(1-heptynyl)-4-methyl-
• CAS No: 121866-33-9
• MF: C₁₄H₁₈
• MW: 186.292724132538
• CID: 1213262
• PubChem ID: 14974908
• Update Time: 2025-04-20

Benzene, 1-(1-heptynyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-heptynyl)-4-methyl-
• 1-hept-1-ynyl-4-methylbenzene
• 1-(HEPT-1-YN-1-YL)-4-METHYLBENZENE
• 121866-33-9
• DTXSID60566354
• 1-Hept-1-ynyl-4-methyl-benzene
• HS-4793

• Inchi： 1S/C14H18/c1-3-4-5-6-7-8-14-11-9-13(2)10-12-14/h9-12H,3-6H2,1-2H3
• InChI Key： HWNRHQRQCAJUTA-UHFFFAOYSA-N
• SMILES： C(CC)CCC#CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 186.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 9.23